Cas no 15573-17-8 (rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptan-2-ol)

• Product Name: rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptan-2-ol
• CAS No: 15573-17-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 4605991
• PubChem ID: 11864326
• Update Time: 2025-10-31

rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S,4S)-7-OXABICYCLO[2.2.1]HEPTAN-2-OL
• 7-Oxabicyclo[2.2.1]heptan-2-ol, exo- (8CI,9CI)
• rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ol, exo
• rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptan-2-ol

• Inchi： 1S/C6H10O2/c7-5-3-4-1-2-6(5)8-4/h4-7H,1-3H2
• InChI Key： DXJWCIYSWHNWHQ-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2O

Additional information on rac-(1R,2S,4S)-7-oxabicyclo2.2.1heptan-2-ol

Comprehensive Overview of rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ol (CAS No. 15573-17-8): Properties, Applications, and Research Insights

rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ol (CAS No. 15573-17-8) is a chiral bicyclic ether-alcohol compound with significant relevance in synthetic organic chemistry and pharmaceutical research. Its unique bicyclo[2.2.1]heptane scaffold and stereochemical complexity make it a valuable intermediate for asymmetric synthesis, drug discovery, and material science applications. The compound's 7-oxabicyclo structure features an oxygen bridge, enhancing its versatility in constructing bioactive molecules.

The growing demand for chiral building blocks in the pharmaceutical industry has spotlighted compounds like rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ol. Researchers frequently explore its role in synthesizing stereoselective catalysts and pharmaceutical intermediates, addressing trending topics such as green chemistry and sustainable synthesis. Its CAS No. 15573-17-8 is often searched in databases like SciFinder and Reaxys, reflecting its industrial and academic importance.

From a structural perspective, the compound's oxabicyclo framework offers rigidity and stereochemical control, making it ideal for designing enzyme inhibitors or ligands. Recent studies highlight its utility in asymmetric hydrogenation and ring-opening reactions, aligning with the broader interest in C-H activation and late-stage functionalization. These applications resonate with current research hotspots, such as AI-driven drug design and high-throughput screening.

Analytical techniques like NMR spectroscopy, HPLC, and X-ray crystallography are critical for characterizing rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ol. Its optical purity and enantiomeric excess are frequently discussed in quality control protocols, addressing common queries about chiral separation methods. The compound's stability under various pH conditions also makes it a candidate for prodrug development, a trending topic in precision medicine.

In material science, the bicyclo[2.2.1]heptane core of this compound inspires innovations in polymeric materials and nanostructured systems. Its compatibility with click chemistry and cross-coupling reactions aligns with the demand for functional materials in electronics and coatings. Searches for CAS No. 15573-17-8 often intersect with keywords like biodegradable polymers and smart materials, reflecting interdisciplinary interest.

Future research directions for rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ol may explore its catalytic applications in CO2 utilization or renewable energy systems, responding to global sustainability goals. Its potential in neuroscience (e.g., GABA receptor modulation) also remains underexplored, offering avenues for neuropharmacology studies. As synthetic methodologies advance, this compound's role in fragment-based drug discovery is expected to expand.